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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the MRV-03 series of modular hydraulic

relief valves against major market alternatives. While these components are typically found in

industrial hydraulic systems, they can be integral to high-pressure experimental setups, custom

laboratory automation, and pilot-scale manufacturing equipment within research and

pharmaceutical environments. This document aims to provide the necessary technical data and

performance characteristics to aid in the selection of the appropriate valve for your specific

application.

Performance and Specification Comparison
The MRV-03 series and its alternatives are designed to conform to international standards for

mounting patterns, specifically ISO 4401-AC-05-4-A, also known as NG10, CETOP 5, or NFPA

D05. This standardization ensures interchangeability between manufacturers.[1] The primary

function of these valves is to limit the pressure in a hydraulic circuit to a predetermined

maximum by diverting excess flow to a reservoir.

The following table summarizes the key specifications for the MRV-03 series and its primary

competitors. Data is compiled from publicly available datasheets and product catalogs.
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Parameter
MRV-03

Series

Yuken

MBA/MBB/M

BP/MBW-03

Bosch

Rexroth

ZDB/Z2DB

10

Parker R4V

Series

(NG10)

Eaton

Vickers

DGMC-5

Max.

Operating

Pressure

~315 bar

(4570 psi)

31.5 MPa

(4570 psi)[2]

315 bar

(4570 psi)[3]

350 bar

(5075 psi)[4]

315 bar

(4500 psi)[5]

Max. Flow

Rate

~80 lpm (21.1

gpm)[6]

70 lpm (18.5

gpm)[2]

100 lpm (26.4

gpm)[3]

110 lpm (29.1

gpm)

120 lpm (32

gpm)[5]

Mounting

Standard

NG10 /

CETOP 5 /

D05

NG10 /

CETOP 5 /

D05

ISO 4401-05-

04-0-05[7]

ISO 6264

(NG10)

ISO 4401,

size 05

Adjustment

Options

Hex Screw,

Knob[6]

Adjustment

Screw[8]

Rotary Knob,

Slotted

Screw[3]

Hand Knob,

Acorn Nut,

Key Lock

Knob,

Screw/Lockn

ut

Fluid

Compatibility

Standard

Hydraulic Oils

Petroleum

Base,

Synthetic,

Water-

Glycol[9]

Mineral Oil

(HL, HLP),

Biodegradabl

e, Synthetic

Esters[3]

Hydraulic Oil

(DIN 51524)

Standard

Hydraulic

Fluids,

Phosphate

Esters

Fluid

Viscosity

Range

10 - 400 cSt
15 - 400

cSt[10]

10 - 800

mm²/s[11]
20 - 380 cSt Not specified

Fluid

Temperature

Range

-15 to 70°C[6]
-15 to

70°C[10]

-20 to

80°C[11]
-20 to 70°C 0 to 80°C[5]

Experimental Data: Performance Characteristics
The performance of a relief valve is typically characterized by its pressure vs. flow rate curve.

This data illustrates the relationship between the regulated pressure and the flow rate through

the valve. Ideally, the valve should maintain a stable pressure across a wide range of flow

rates. The curves below are representative of the performance you can expect from these
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series of valves and are based on testing with standard hydraulic oil (e.g., ISO VG 32 or 46) at

a specified temperature.

Representative Performance Curves:

MRV-03 Series: The datasheet for the IFP MRV03 provides a "Pressure - Flow

characteristic" curve, showing that as flow increases from 0 to 10 GPM, the set pressure

might vary by approximately 100-200 PSI depending on the pressure setting.[12][13]

Yuken MBx-03 Series: The "Nominal Override Characteristics" for the Yuken valves show the

pressure increase over the set point as flow increases. For a set pressure of 21.0 MPa, the

pressure might rise to around 24.0 MPa at a flow rate of 70 lpm.[1]

Bosch Rexroth ZDB 10: Performance graphs for the ZDB 10 series show the minimum

pressure vs. flow and the regulated pressure vs. flow, indicating stable pressure control up to

the maximum rated flow of 100 lpm.[3][7]

Parker R4V Series: Parker provides detailed p/Q performance curves for their R4V series,

showing the pressure override characteristics at different pressure settings. These curves

indicate a relatively flat response, signifying good pressure stability with changing flow.[4][14]

Eaton Vickers DGMC-5: The performance data for the DGMC-5 indicates a pressure

override of approximately 31 bar (450 psi) and provides response times for pressure

changes under specific conditions (e.g., 150 ms from 35 to 315 bar).[5]

Experimental Protocols
The performance data presented is typically generated following standardized test procedures

for hydraulic valves. While specific in-house testing protocols may vary between

manufacturers, they are generally based on principles outlined in standards from organizations

like the ISO.

Protocol for Determining Pressure vs. Flow Characteristics:

Test Circuit Setup: The valve under test is installed in a hydraulic circuit. The setup includes

a variable flow hydraulic power source, pressure transducers upstream and downstream of

the valve, a flow meter, and a means of controlling fluid temperature.[15]
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Fluid Conditioning: The hydraulic fluid (typically a standard mineral oil like ISO VG 46) is

circulated through the system until it reaches a stable operating temperature (e.g., 50°C) and

viscosity.[14]

Pressure Adjustment: The valve's pressure adjustment is set to a specific target pressure

(e.g., 50, 100, 200 bar) at a low or no-flow condition.

Flow Variation: The flow from the hydraulic source is slowly increased from zero to the

maximum rated flow of the valve.

Data Logging: Throughout the flow increase, the upstream pressure and the actual flow rate

are continuously recorded.

Data Analysis: The recorded data is plotted with flow rate on the x-axis and pressure on the

y-axis to generate the pressure vs. flow characteristic curve. This process is repeated for

several pressure settings across the valve's operational range.[15]

Visualizations
Experimental Workflow for Valve Performance Testing
The following diagram illustrates a typical workflow for evaluating the performance

characteristics of a modular relief valve.
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Preparation

Testing Cycle

Analysis

Install Valve in Test Rig

Connect Pressure & Flow Sensors

Set Fluid to Test Temperature

Set Valve to Target Pressure

Slowly Increase Flow to Max

Loop for each pressure setting

Record Pressure & Flow Data

Loop for each pressure setting

Decrease Flow to Zero

Loop for each pressure setting

Loop for each pressure setting

Plot Pressure vs. Flow Curve

Repeat for Multiple Pressure Settings

Finalize Performance Report

Click to download full resolution via product page

Caption: Workflow for relief valve performance characterization.
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Logical Flow for Valve Selection in a Research
Application
This diagram outlines the decision-making process for selecting an appropriate modular relief

valve for a custom experimental apparatus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. yukeneurope.com [yukeneurope.com]

2. yukeneurope.com [yukeneurope.com]

3. store.livhaven.com [store.livhaven.com]

4. hydrosnab.ru [hydrosnab.ru]

5. scribd.com [scribd.com]

6. chia-wang.com [chia-wang.com]

7. boschrexroth.com [boschrexroth.com]

8. bailehydraulic.com [bailehydraulic.com]

9. yuken-usa.com [yuken-usa.com]

10. yukenindia.com [yukenindia.com]

11. boschrexroth.com [boschrexroth.com]

12. intlfpa.com [intlfpa.com]

13. coastalhydraulics.net [coastalhydraulics.net]

14. parker.com [parker.com]

15. What Are Hydraulic Pressure Relief Valves And How To Test | Finotek [finotek.com]

To cite this document: BenchChem. [Interchange Guide: MRV-03 Series Modular Relief
Valves]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14752382?utm_src=pdf-custom-synthesis
https://yukeneurope.com/wp-content/uploads/2018/10/MBP-MBA-MBB-MBW.pdf
https://yukeneurope.com/wp-content/uploads/data-sheets/Relief-Modular-Valves-2-1.pdf
https://store.livhaven.com/uploads/rexroth_pdfs/ra_25761.pdf
https://hydrosnab.ru/sites/default/files/r4v-r6v_proporcionalnye.pdf
https://www.scribd.com/document/671157084/Eaton-Vickers
https://www.chia-wang.com/modular-type-pressure-control/MRV-03
https://www.boschrexroth.com/media/2136918d-4be1-45d0-845a-ba0089ddfb98
https://www.bailehydraulic.com/hydraulic-valve/yuken-series-valve/yuken-relief-modular-valves-mbp-03-mba-03-mbb.html
https://yuken-usa.com/wp-content/uploads/2014/09/F-Modules.pdf
https://www.yukenindia.com/wp-content/uploads/2021/09/03-Series-Modular-Valves.pdf
https://www.boschrexroth.com/media/0e1b3bbf-e852-41a9-baba-f93b771561a0
https://intlfpa.com/wp-content/uploads/2017/07/G-MODULAR-1.pdf
https://www.coastalhydraulics.net/technical-library/International%20Fluid%20Power%20of%20America/MODULAR%20VALVES.pdf
https://www.parker.com/content/dam/Parker-com/Literature/Industrial-Systems-Division-Europe/Catalogues/Industrial-Valves-UK/04/R4V-R6V-UK.pdf
https://www.finotek.com/hydraulic-pressure-relief-valves-and-testing/
https://www.benchchem.com/product/b14752382#interchange-guide-for-mrv-03-series-valves
https://www.benchchem.com/product/b14752382#interchange-guide-for-mrv-03-series-valves
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b14752382#interchange-guide-for-mrv-03-series-
valves]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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